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Compound of Interest

Compound Name: Acid Green 40

Cat. No.: B1173452

Acid Green 40: A Technical Guide

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

Acid Green 40, also known by its Colour Index name C.I. 61570 and other synonyms such as
Acid Green 25 and D&C Green 5, is a synthetic anthraquinone dye. This technical guide
provides a comprehensive overview of its history, chemical properties, primary industrial
applications, and toxicological profile. The document details its synthesis, presents quantitative
data in tabular format for easy reference, and includes experimental protocols for its use in key
applications. Furthermore, signaling pathways and experimental workflows are visualized using
the DOT language to provide clear, logical representations.

History and Development

The development of Acid Green 40 is rooted in the broader history of synthetic dyes, which
began with William Henry Perkin's discovery of mauveine in 1856. This discovery paved the
way for the synthesis of a vast array of colorants from coal tar derivatives. A significant
milestone in this journey was the first synthesis of a natural dye, alizarin, from anthracene in
1868 by German chemists Carl Graebe and Carl Theodore Liebermann. This achievement
marked the beginning of the era of synthetic anthraquinone dyes, a class to which Acid Green
40 belongs.
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Anthraquinone dyes are characterized by their good light fastness and are used in various
applications, including textiles and cosmetics. While the exact date of the first synthesis or
commercial production of Acid Green 40 is not readily available in public records, its
development is a part of the expansion and refinement of anthraquinone dye chemistry
throughout the 20th century.

Chemical and Physical Properties

Acid Green 40 is a water-soluble anionic dye. Its chemical structure is based on the
anthraquinone core, which imparts the characteristic green color.

Property Value

Cl Name Acid Green 40

CAS Number 12219-87-3

Molecular Formula C38H22CI2N2Na2010S:2

Molecular Weight 847.61 g/mol

Appearance Dark bluish-green to greenish-black powder
Solubility Soluble in water

Molecular Structure Anthraquinone

Fastness Properties (ISO Standards):
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Property Rating
Light Fastness 6
Soaping (Fading) 3-4
Soaping (Stain) 4
Perspiration (Fading) 4
Perspiration (Stain) 3
Oxygen Bleaching 2
Seawater Fastness 4-5
Synthesis

The manufacturing process of Acid Green 40 involves a two-step chemical synthesis:

o Condensation: The process begins with the condensation of 1,4-Dihydroxyanthracene-9,10-
dione with 4-(4-Chlorophenoxy)benzenamine.

o Sulfonation and Salt Formation: The resulting intermediate is then sulfonated, followed by
conversion to its sodium salt to yield the final dye.
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Synthesis of Acid Green 40
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Primary Industrial Uses

Acid Green 40 finds its primary applications in the textile and cosmetic industries due to its
vibrant green hue and moderate to good fastness properties.

Textile Industry

In the textile industry, Acid Green 40 is used for dyeing protein fibers such as wool and silk, as
well as synthetic polyamides like nylon.[1] Acid dyes are applied from an acidic dyebath, where
the acid protonates the amino groups in the fibers, creating cationic sites that can bond with the
anionic dye molecules.

Experimental Protocol: Exhaust Dyeing of Wool with Acid Green 40
This protocol describes a typical laboratory-scale exhaust dyeing process for wool fabric.
o Fabric Preparation:

o Scour the wool fabric with a non-ionic detergent to remove any impurities.

o Rinse thoroughly and wet out the fabric before dyeing.

» Dye Bath Preparation:

o

Prepare a dyebath with a liquor ratio of 40:1 (40 parts water to 1 part fabric by weight).

[¢]

Add a wetting agent and a leveling agent to the dyebath.

[¢]

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

[e]

Add the pre-dissolved Acid Green 40 dye to the bath. The amount of dye is calculated as a
percentage of the weight of the fabric (e.g., 1% on weight of fabric for a medium shade).

» Dyeing Process:
o Introduce the wet fabric into the cold dyebath.

o Gradually raise the temperature of the dyebath to the boil (100°C) over 45-60 minutes.
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o Maintain the temperature at the boil for 60 minutes, ensuring the fabric is gently agitated
for even dyeing.

o Allow the dyebath to cool gradually.

e Post-Treatment:

o Rinse the dyed fabric in cold water until the water runs clear.

o Wash the fabric with a non-ionic detergent to remove any unfixed dye.

o Rinse again and dry.
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Wool Dyeing Workflow
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Cosmetics Industry

In the cosmetics industry, Acid Green 40 is known as D&C Green No. 5. It is used as a color
additive in a variety of products, including:

Hair dyes and shampoos

Soaps and bath products

Lotions and creams

Makeup products

The use of D&C Green No. 5 in cosmetics is regulated by the U.S. Food and Drug
Administration (FDA) and other regulatory bodies worldwide to ensure its safety for consumer
use.

Experimental Protocol: Formulation of a Simple Colored Hair Gel

This protocol provides a basic example of how Acid Green 40 (as D&C Green No. 5) can be
incorporated into a cosmetic formulation.

o Preparation of the Gelling Agent:

o Disperse a suitable gelling agent (e.g., carbomer) in deionized water with constant stirring
until fully hydrated.

e Preparation of the Color Solution:

o In a separate vessel, dissolve a small amount of D&C Green No. 5 in a portion of
deionized water. The concentration will depend on the desired color intensity.

e Combining the Phases:

o Slowly add the color solution to the gel phase with continuous mixing until a uniform color
is achieved.
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o Add other ingredients such as preservatives, fragrances, and conditioning agents as
required.

e pH Adjustment and Finalization:

o Adjust the pH of the final formulation to the desired range (typically 5.5-6.5 for hair
products) using a suitable neutralizing agent (e.g., triethanolamine).

o Mix until the gel is clear and homogeneous.

Toxicology and Environmental Fate

The toxicological profile of Acid Green 40 has been a subject of review by various regulatory
agencies.

 Human Health: While generally considered safe for use in cosmetics when applied topically,
like many synthetic dyes, it may cause skin irritation in sensitive individuals. There is limited
data on its long-term systemic effects. Some studies on anthraquinone dyes as a class have
raised concerns about potential carcinogenicity, though specific data for Acid Green 40 is
scarce.[2]

o Environmental Fate: Acid Green 40 is reported to be persistent in the environment and may
be bioaccumulative.[1] It can be harmful to aquatic organisms at low concentrations.[1] Due
to these concerns, its use and discharge are subject to environmental regulations in various
regions. For instance, the Canadian government has identified it as a substance that can
remain in the environment for a long time.[1]

Regulatory Status

The regulation of Acid Green 40 varies by region and intended use.

o United States: As D&C Green No. 5, it is approved by the FDA for use in drugs and
cosmetics, subject to certification and specific use limitations.

o Canada: The Canadian government has assessed Acid Green 40:1 and found it to be
persistent and bioaccumulative, with the potential to harm aquatic organisms.[1] However, it
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was not recommended to be classified as toxic under the Canadian Environmental
Protection Act, 1999, due to low current exposure levels.[1]

e European Union: It is listed in the EU's Coslng database for use as a colorant in cosmetic
products.

Conclusion

Acid Green 40 is a versatile synthetic anthraquinone dye with significant industrial applications
in the textile and cosmetic sectors. Its utility is derived from its vibrant green color and
acceptable fastness properties. However, concerns regarding its environmental persistence
and potential for aquatic toxicity necessitate responsible handling and disposal. Further
research into its long-term toxicological effects would be beneficial for a more complete
understanding of its safety profile. This guide provides a foundational understanding for
professionals working with this colorant, emphasizing both its practical applications and the
importance of safety and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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